Cas no 460345-16-8 (1-Hexyl-3-methylimidazolium Trifluoromethanesulfonate)

• Product Name: 1-Hexyl-3-methylimidazolium Trifluoromethanesulfonate
• CAS No: 460345-16-8
• MF: C₁₁H₁₉F₃N₂O₃S
• MW: 316.34037232399
• MDL: MFCD03427621
• CID: 866771
• PubChem ID: 24885237
• Update Time: 2025-07-19

1-Hexyl-3-methylimidazolium Trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Hexyl-3-methylimidazolium trifluoromethansulfonate
• 1-Hexyl-3-methylimidazolium Trifluoromethanesulfonate
• 1-n-Hexyl-3-methylimidazolium trifluoromethanesulfonate
• 1-hexyl-3-methylimidazol-3-ium,trifluoromethanesulfonate
• 1-Hexyl-3-methylimidazolium Triflate
• AKOS015853025
• AS-69286
• MFCD03427621
• SCHEMBL514444
• CHEMBL3182533
• H1100
• AKOS015898301
• 1-Hexyl-3-methylimidazolium trifluoromethansulfonate, >=95.0% (HPLC)
• 1-Hexyl-3-methyl-1H-imidazol-3-ium trifluoromethanesulfonate
• 1-Hexyl-3-methyl-3-imidazolium Trifluoromethanesulfonate
• Q-102706
• 1-HEXYL-3-METHYLIMIDAZOLIUMTRIFLUOROMETHANESULFONATE
• [hmim]otf
• 460345-16-8
• CS-W013953
• 1-hexyl-3-methylimidazol-3-ium;trifluoromethanesulfonate
• CAS-460345-16-8
• C11H19F3N2O3S
• DTXSID5047871
• 1H-Imidazolium, 3-hexyl-1-methyl-, 1,1,1-trifluoromethanesulfonate (1:1)
• NCGC00257655-01
• 1-Methyl-3-hexylimidazolium trifluoromethylsulfonate
• Tox21_200101
• 8ES2A7WD28
• DTXCID1027847
• D83004
• NCGC00248732-01

• MDL： MFCD03427621
• Inchi： 1S/C10H19N2.CHF3O3S/c1-3-4-5-6-7-12-9-8-11(2)10-12;2-1(3,4)8(5,6)7/h8-10H,3-7H2,1-2H3;(H,5,6,7)/q+1;/p-1
• InChI Key： RABFGPMWVQNDHI-UHFFFAOYSA-M
• SMILES： S(C(F)(F)F)(=O)(=O)[O-].N1(C=C[N+](C)=C1)CCCCCC

Computed Properties

• Exact Mass: 316.10700
• Monoisotopic Mass: 316.10684813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 259
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 66

Experimental Properties

• Color/Form: Light brown liquid
• Density: 1.24
• Melting Point: 25 ºC
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.4400 to 1.4440
• PSA: 74.39000
• LogP: 3.02510
• Sensitiveness: Moisture Sensitive
• Solubility: Not available
• Vapor Pressure: No data available

1-Hexyl-3-methylimidazolium Trifluoromethanesulfonate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles
• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-Hexyl-3-methylimidazolium Trifluoromethanesulfonate

Introduction to 1-Hexyl-3-methylimidazolium Trifluoromethanesulfonate (CAS No. 460345-16-8)

1-Hexyl-3-methylimidazolium Trifluoromethanesulfonate, with the CAS number 460345-16-8, is a quaternary ammonium salt that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its hexyl and methyl substituents on the imidazolium ring, combined with a trifluoromethanesulfonate anion, exhibits unique physicochemical properties that make it a valuable component in various applications, particularly in ionic liquids and as a catalyst or mediator in biochemical processes.

The structure of 1-Hexyl-3-methylimidazolium Trifluoromethanesulfonate contributes to its high solubility in both polar and nonpolar solvents, a property that has been exploited in the development of novel solvent systems for chemical synthesis and extraction. The long alkyl chain enhances its lipophilicity, making it suitable for applications involving membrane interactions and cellular studies. Furthermore, the trifluoromethanesulfonate anion provides stability and resistance to hydrolysis, which is crucial for maintaining the integrity of the compound in various reaction conditions.

In recent years, research has highlighted the potential of 1-Hexyl-3-methylimidazolium Trifluoromethanesulfonate as a medium for enhancing the efficiency of catalytic processes. Its ability to act as a phase-transfer catalyst has been demonstrated in organic transformations, where it facilitates reactions between immiscible phases. This capability is particularly relevant in pharmaceutical synthesis, where efficient catalytic systems can lead to higher yields and cleaner reaction profiles.

Moreover, the compound has been explored in the context of bioimaging and drug delivery systems. The lipophilic nature of 1-Hexyl-3-methylimidazolium Trifluoromethanesulfonate allows it to be incorporated into lipid-based nanoparticles, which are widely used for targeted drug delivery. Studies have shown that this ionic liquid can improve the stability and bioavailability of therapeutic agents, making it a promising candidate for developing next-generation pharmaceutical formulations.

Recent advancements in materials science have also leveraged 1-Hexyl-3-methylimidazolium Trifluoromethanesulfonate for the creation of novel functional materials. Its ionic liquid properties have been utilized in the development of conductive polymers and self-healing materials. The ability of this compound to form stable ionic aggregates has been found to enhance the mechanical strength and electrical conductivity of these materials, opening up new possibilities for applications in electronics and energy storage.

The environmental impact of using 1-Hexyl-3-methylimidazolium Trifluoromethanesulfonate has also been a focus of research. Unlike traditional volatile organic compounds (VOCs), this ionic liquid exhibits low volatility and high thermal stability, reducing emissions during industrial processes. Additionally, its biodegradability has been studied, with findings suggesting that under certain conditions, it can undergo degradation into less harmful products. These characteristics make it an attractive alternative for sustainable chemical processes.

In conclusion, 1-Hexyl-3-methylimidazolium Trifluoromethanesulfonate (CAS No. 460345-16-8) is a multifunctional compound with a wide range of applications in chemical biology, pharmaceuticals, materials science, and environmental chemistry. Its unique structural properties enable its use as a catalyst, drug delivery agent, bioimaging tool, and functional material component. As research continues to uncover new applications and optimize its use, this compound is poised to play an increasingly important role in advancing scientific and technological innovation.